Cas no 101665-68-3 (1-Naphthalenecarbonylchloride, 5-methyl-)

• Product Name: 1-Naphthalenecarbonylchloride, 5-methyl-
• CAS No: 101665-68-3
• MF: C₁₂H₉ClO
• MW: 204.652262449265
• CID: 124717
• PubChem ID: 45081890
• Update Time: 2025-04-18

1-Naphthalenecarbonylchloride, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarbonylchloride, 5-methyl-
• 1-Naphthalenecarbonyl chloride, 5-methyl- (9CI)
• 5-methylnaphthalene-1-carbonyl chloride
• 5-Methyl-1-naphthoylchloride
• ACMC-20m4ox
• AG-D-08906
• CTK0H2406
• DTXSID80664927
• 5-Methyl-1-naphthoyl chloride
• 101665-68-3

• Inchi： 1S/C12H9ClO/c1-8-4-2-6-10-9(8)5-3-7-11(10)12(13)14/h2-7H,1H3
• InChI Key： JLKJBAWPPBOQFC-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=CC2=C(C)C=CC=C21)=O

Computed Properties

• Exact Mass: 204.03427
• Monoisotopic Mass: 204.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 4

Experimental Properties

• PSA: 17.07
• LogP: 3.52720